Cas no 1157109-34-6 (2-(diethylamino)ethyl(1-methyl-1H-pyrazol-5-yl)methylamine)

• Product Name: 2-(diethylamino)ethyl(1-methyl-1H-pyrazol-5-yl)methylamine
• CAS No: 1157109-34-6
• MF: C₁₁H₂₂N₄
• MW: 210.319181919098
• CID: 5166918
• PubChem ID: 43663199
• Update Time: 2025-10-31

2-(diethylamino)ethyl(1-methyl-1H-pyrazol-5-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• [2-(Diethylamino)ethyl][(1-methyl-1H-pyrazol-5-yl)methyl]amine
• N,N-Diethyl-N-(2-methyl-2H-pyrazol-3-ylmethyl)-ethane-1,2-diamine
• 2-(diethylamino)ethyl(1-methyl-1H-pyrazol-5-yl)methylamine

• Inchi： 1S/C11H22N4/c1-4-15(5-2)9-8-12-10-11-6-7-13-14(11)3/h6-7,12H,4-5,8-10H2,1-3H3
• InChI Key： YYMJTZNGACMTPB-UHFFFAOYSA-N
• SMILES： N(CC)(CC)CCNCC1=CC=NN1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 159
• XLogP3: 0.4
• Topological Polar Surface Area: 33.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(diethylamino)ethyl(1-methyl-1H-pyrazol-5-yl)methylamine

Introduction to 2-(diethylamino)ethyl(1-methyl-1H-pyrazol-5-yl)methylamine (CAS No. 1157109-34-6)

2-(diethylamino)ethyl(1-methyl-1H-pyrazol-5-yl)methylamine is a sophisticated organic compound with a molecular structure that combines a pyrazole moiety with a diethylamino side chain, making it a promising candidate in the field of pharmaceutical and biochemical research. This compound, identified by its CAS number 1157109-34-6, has garnered attention due to its unique chemical properties and potential applications in drug discovery and molecular biology.

The molecular framework of 2-(diethylamino)ethyl(1-methyl-1H-pyrazol-5-yl)methylamine features a 1-methylpyrazole core, which is a well-known scaffold in medicinal chemistry. Pyrazole derivatives are extensively studied for their biological activity, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the diethylamino group enhances the compound's ability to interact with biological targets, making it an attractive molecule for further exploration.

In recent years, there has been a significant surge in research focused on developing novel heterocyclic compounds for therapeutic purposes. The pyrazole ring, in particular, has been extensively modified to improve pharmacokinetic and pharmacodynamic profiles. The substitution pattern in 2-(diethylamino)ethyl(1-methyl-1H-pyrazol-5-yl)methylamine suggests that it may exhibit favorable interactions with enzymes and receptors, which could be leveraged for the development of new drugs.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex molecules. Researchers have been exploring ways to functionalize pyrazole derivatives to create libraries of compounds with diverse biological activities. The (diethylamino)ethyl moiety provides a versatile handle for further chemical modifications, allowing chemists to tailor the properties of the molecule to specific needs.

Recent studies have highlighted the importance of pyrazole-based compounds in addressing unmet medical needs. For instance, modifications of the pyrazole core have led to the discovery of novel inhibitors targeting various disease pathways. The structural features of 2-(diethylamino)ethyl(1-methyl-1H-pyrazol-5-yl)methylamine align well with these trends, suggesting that it could play a role in developing next-generation therapeutics.

The synthesis of 2-(diethylamino)ethyl(1-methyl-1H-pyrazol-5-yl)methylamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled the efficient preparation of complex molecules like this one, making it more accessible for research purposes. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been particularly useful in constructing the desired framework.

In addition to its synthetic appeal, 2-(diethylamino)ethyl(1-methyl-1H-pyrazol-5-yl)methylamine has shown promise in preclinical studies as a tool compound for biochemical assays. Its ability to modulate biological pathways makes it valuable for investigating mechanisms of action and identifying new drug targets. The compound's structural features also make it amenable to computational studies, which can help predict its behavior and optimize its design.

The field of medicinal chemistry is constantly evolving, driven by the need for innovative solutions to global health challenges. Compounds like 2-(diethylamino)ethyl(1-methyl-1H-pyrazol-5-yl)methylamine represent the cutting edge of drug discovery research. By leveraging their unique chemical properties, scientists hope to develop treatments that are more effective and have fewer side effects than existing therapies.

As research continues to uncover new applications for pyrazole derivatives, compounds like 2-(diethylanmino)ethylethylmethyleneamine (CAS No. 1157109346) will undoubtedly play a significant role in shaping the future of medicine. Their versatility and potential make them indispensable tools for researchers striving to push the boundaries of therapeutic innovation.